Cas no 2228431-98-7 (5-hydrazinyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-hydrazinyl-3-methoxybenzene-1,2-diol
• CAS No: 2228431-98-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6061021
• PubChem ID: 165882052
• Update Time: 2025-07-23

5-hydrazinyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-hydrazinyl-3-methoxybenzene-1,2-diol
• EN300-1797900
• 2228431-98-7

• Inchi： 1S/C7H10N2O3/c1-12-6-3-4(9-8)2-5(10)7(6)11/h2-3,9-11H,8H2,1H3
• InChI Key： QFOXZKJGTFKAFG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)NN)O)O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-hydrazinyl-3-methoxybenzene-1,2-diol

Comprehensive Overview of 5-Hydrazinyl-3-methoxybenzene-1,2-diol (CAS No. 2228431-98-7): Properties, Applications, and Innovations

5-Hydrazinyl-3-methoxybenzene-1,2-diol (CAS No. 2228431-98-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a hydrazinyl group and methoxybenzene core, exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its potential in drug development, particularly as a building block for heterocyclic compounds and enzyme inhibitors.

The growing interest in 5-Hydrazinyl-3-methoxybenzene-1,2-diol aligns with current trends in precision medicine and green chemistry. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound's modular structure allows for efficient derivatization with minimal waste. Recent studies highlight its role in designing antioxidant agents, with its catechol moiety showing promise in scavenging free radicals—a hot topic in anti-aging research and neuroprotection studies.

From a technical perspective, CAS 2228431-98-7 demonstrates notable stability under controlled conditions, with optimal performance in pH-buffered solutions. Its solubility profile (moderate in polar solvents like DMSO and methanol) makes it suitable for various cross-coupling reactions, a frequent search query among synthetic chemists. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing another common concern in research chemical procurement.

The compound's structure-activity relationship (SAR) has become a focus area, particularly for researchers investigating tyrosinase modulation—a trending topic in cosmetic and agricultural chemistry. Computational modeling suggests that the hydrazine substituent at the 5-position enhances binding affinity to metalloenzymes, sparking discussions in cheminformatics forums and AI-driven drug discovery platforms.

Industrial applications of 5-Hydrazinyl-3-methoxybenzene-1,2-diol are expanding beyond traditional domains. Material scientists are evaluating its potential as a ligand precursor for catalytic systems, while its redox-active properties attract attention in energy storage research—addressing frequent searches about "organic electrode materials." Safety data indicates it requires standard laboratory precautions, with no significant environmental persistence, aligning with REACH compliance requirements.

Emerging patent literature reveals innovative uses of CAS 2228431-98-7 in bioorthogonal chemistry, particularly for proteome profiling—a technique gaining traction in cancer biomarker studies. This positions the compound at the intersection of multiple high-interest fields: chemical biology, diagnostics development, and personalized therapeutics. Such multidisciplinary relevance ensures its continued prominence in scientific literature and commercial catalogs.

Quality control protocols for 5-Hydrazinyl-3-methoxybenzene-1,2-diol emphasize chromatographic purity and stoichiometric consistency—key concerns for researchers troubleshooting reaction yields. Suppliers now provide detailed spectral data (IR, UV-Vis) in response to market demand for comprehensive characterization, reflecting the compound's transition from experimental curiosity to established research reagent.